1-(2,4-dichlorobenzyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole

• Molecular Formula: C25H18Cl2N2
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-2-(naphthalen-1-ylmethyl)benzimidazole
• InChI: InChI=1S/C25H18Cl2N2/c26-20-13-12-19(22(27)15-20)16-29-24-11-4-3-10-23(24)28-25(29)14-18-8-5-7-17-6-1-2-9-21(17)18/h1-13,15H,14,16H2
• InChI Key: HNRCEBPJFABPAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC3=NC4=CC=CC=C4N3CC5=C(C=C(C=C5)Cl)Cl

Description

1-(2,4-Dichlorobenzyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole is a synthetic organic compound that belongs to the benzimidazole class of chemicals. This compound is characterized by the presence of a benzimidazole core substituted with a 2,4-dichlorobenzyl group and a naphthalen-1-ylmethyl group. It is of interest in various fields due to its potential biological activities and applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,4-dichlorobenzyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole typically involves the following steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivative under acidic conditions.

Substitution with 2,4-Dichlorobenzyl Group: The benzimidazole core is then reacted with 2,4-dichlorobenzyl chloride in the presence of a base such as potassium carbonate to introduce the 2,4-dichlorobenzyl group.

Introduction of Naphthalen-1-ylmethyl Group: Finally, the compound is alkylated with naphthalen-1-ylmethyl chloride in the presence of a base like sodium hydride to obtain the desired product.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, improved reaction conditions, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions: 1-(2,4-Dichlorobenzyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzimidazole nitrogen or the chlorinated benzyl group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for alkylation reactions.

Major Products:

Oxidation: Oxidized derivatives of the benzimidazole core.

Reduction: Reduced forms of the benzimidazole or naphthyl groups.

Substitution: Various substituted benzimidazole derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2,4-Dichlorobenzyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorobenzyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

1-(2,4-Dichlorobenzyl)-1H-benzimidazole: Lacks the naphthalen-1-ylmethyl group.

2-(Naphthalen-1-ylmethyl)-1H-benzimidazole: Lacks the 2,4-dichlorobenzyl group.

1-(2,4-Dichlorophenyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole: Similar structure but with a different substitution pattern on the benzene ring.

Uniqueness: 1-(2,4-Dichlorobenzyl)-2-(naphthalen-1-ylmethyl)-1H-benzimidazole is unique due to the presence of both the 2,4-dichlorobenzyl and naphthalen-1-ylmethyl groups, which confer distinct chemical and biological properties. This combination of substituents can enhance its binding affinity to specific targets and improve its overall activity profile.